Cas no 579515-26-7 ((1S)-1-(6-chloropyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(6-chloropyridin-3-yl)ethan-1-amine
• CAS No: 579515-26-7
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD09256773
• CID: 1114366
• PubChem ID: 72210815
• Update Time: 2024-11-03

(1S)-1-(6-chloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 6-chloro-α-methyl-, (S)-
• (1S)-1-(6-CHLORO(3-PYRIDYL))ETHYLAMINE
• SCHEMBL4092765
• OZVNENIAEVSUDT-YFKPBYRVSA-N
• (S)-1-(6-Chloropyridin-3-yl)ethanamine
• CS-0138844
• N11108
• (S)-1-(6-Chloro-pyridin-3-yl)-ethylamine
• 579515-26-7
• MFCD09256773
• EN300-1965840
• (1S)-1-(6-chloropyridin-3-yl)ethan-1-amine
• (S)-1-(6-Chloropyridin-3-yl)ethan-1-amine
• (1S)-1-(6-CHLOROPYRIDIN-3-YL)ETHANAMINE

• MDL： MFCD09256773
• Inchi： 1S/C7H9ClN2/c1-5(9)6-2-3-7(8)10-4-6/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： OZVNENIAEVSUDT-YFKPBYRVSA-N
• SMILES： ClC1=CC=C(C=N1)[C@H](C)N

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 265.6±25.0 °C at 760 mmHg
• Flash Point: 114.4±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1S)-1-(6-chloropyridin-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)